N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O4S/c1-4-27-15-7-5-14(6-8-15)11-20(24)23-21-22-18(13-28-21)17-12-16(25-2)9-10-19(17)26-3/h5-10,12-13H,4,11H2,1-3H3,(H,22,23,24)
• InChI Key: FVTOEEXKHFKDDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol
• CAS No.: 923371-93-1

Description

N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H22N2O4S and its molecular weight is 398.48. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogs and Carcinogenicity Evaluation

Research on thiophene analogs of known carcinogens, such as benzidine and 4-aminobiphenyl, has been conducted to evaluate potential carcinogenicity. The study involved synthesizing thiophene derivatives and assessing their activity through in vitro assays, highlighting the importance of structural analysis in understanding carcinogenic potential. Although the specific compound was not mentioned, this research underscores the significance of aromatic rings and their isosteric replacements in biological activity and potential health risks (Ashby et al., 1978).

Acetamide and Formamide Derivatives: Toxicological Review

A review focusing on the toxicology of acetamide and formamide, including their mono and dimethyl derivatives, provides comprehensive insights into the biological effects of these compounds. Given the structural similarity to the acetamide portion of the compound , this review highlights the diverse biological responses and emphasizes the need for understanding the toxicological profiles of chemical compounds (Kennedy, 2001).

Lignin Model Compound Degradation

The degradation of lignin model compounds, including those with methoxyphenyl structures, has been studied to elucidate the mechanisms of bond cleavage during acidolysis. This research is relevant for understanding the reactivity and transformation of complex organic molecules under specific conditions, which could be analogous to research applications involving the compound of interest (Yokoyama, 2015).

Advanced Oxidation Processes for Acetaminophen Degradation

The study on the degradation of acetaminophen by advanced oxidation processes (AOPs) sheds light on the pathways, by-products, and biotoxicity of pharmaceutical compounds in water treatment processes. This research underscores the importance of understanding chemical degradation pathways and the environmental fate of pharmaceuticals, which could inform studies on similar compounds (Qutob et al., 2022).